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Compound of Interest

Compound Name: H-Thr(Bzl)-OBzl.oxalate

Cat. No.: B612999 Get Quote

An In-depth Technical Guide to the Molecular Weight of H-Thr(Bzl)-OBzl.oxalate

This technical guide provides a comprehensive overview of the molecular weight of H-Thr(Bzl)-
OBzl.oxalate, a chemical compound frequently utilized by researchers, scientists, and drug

development professionals. This document outlines the molecular formula, its constituent

elements, and a detailed calculation of its molecular weight.

Compound Identification
Chemical Name: O-Benzyl-L-threonine benzyl ester oxalate[1][2]

Abbreviation: H-Thr(Bzl)-OBzl.oxalate

CAS Number: 15260-11-4[1][2]

Molecular Formula: C₂₀H₂₃NO₇[1][2]

Molecular Weight Determination
The molecular weight of H-Thr(Bzl)-OBzl.oxalate is a critical parameter for various

experimental and developmental applications, including stoichiometry calculations in chemical

reactions, preparation of solutions with precise concentrations, and pharmacokinetic analysis.

Calculation Methodology
The molecular weight is calculated by summing the atomic weights of all atoms present in the

empirical formula. The atomic weights are based on the isotopic composition of the elements
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on Earth.

Identify the molecular formula: The molecular formula for H-Thr(Bzl)-OBzl.oxalate is

C₂₀H₂₃NO₇.

Determine the atomic weights of each element:

Carbon (C): 12.011 amu

Hydrogen (H): 1.008 amu

Nitrogen (N): 14.007 amu

Oxygen (O): 15.999 amu

Calculate the total mass for each element:

Carbon: 20 atoms * 12.011 amu/atom = 240.22 amu

Hydrogen: 23 atoms * 1.008 amu/atom = 23.184 amu

Nitrogen: 1 atom * 14.007 amu/atom = 14.007 amu

Oxygen: 7 atoms * 15.999 amu/atom = 111.993 amu

Sum the masses: 240.22 + 23.184 + 14.007 + 111.993 = 389.404 amu

The calculated molecular weight is approximately 389.4 g/mol .[3]

Molecular Weight Data Summary
For clarity and ease of comparison, the quantitative data related to the molecular weight of H-
Thr(Bzl)-OBzl.oxalate is summarized in the table below.
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Element (Symbol) Number of Atoms
Atomic Weight
(amu)

Total Mass (amu)

Carbon (C) 20 12.011 240.22

Hydrogen (H) 23 1.008 23.184

Nitrogen (N) 1 14.007 14.007

Oxygen (O) 7 15.999 111.993

Total 51 389.404

Molecular Structure and Composition
H-Thr(Bzl)-OBzl.oxalate is an oxalate salt of the benzyl-protected amino acid threonine. The

structure consists of the O-Benzyl-L-threonine benzyl ester cation and the oxalate anion. The

diagram below illustrates the relationship between the core amino acid derivative and its

counter-ion.
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Molecular Composition of H-Thr(Bzl)-OBzl.oxalate

This guide provides the essential information regarding the molecular weight of H-Thr(Bzl)-
OBzl.oxalate. Accurate knowledge of this parameter is fundamental for any research or

development activities involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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